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Compound of Interest

Compound Name: Hydrobenzamide

Cat. No.: B1588721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hydrobenzamide, a versatile

chemical compound with significant applications in organic synthesis and as a precursor to

biologically active molecules. This document details its chemical and physical properties,

provides explicit experimental protocols for its synthesis and use as a catalyst, and explores

the therapeutic potential of its derivatives.

Core Concepts: Molecular Profile of
Hydrobenzamide
Hydrobenzamide, also known as N,N'-dibenzylidenetoluene-α,α-diamine, is a crystalline solid

formed from the condensation reaction of benzaldehyde and ammonia.[1] Its core structure

features a central carbon atom bonded to two imine groups and a phenyl group.

Table 1: Physicochemical Properties of Hydrobenzamide
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Property Value Reference(s)

Molecular Formula C₂₁H₁₈N₂ [1][2][3]

Molecular Weight 298.38 g/mol [3][4][5][6]

IUPAC Name

1-phenyl-N,N'-

bis(phenylmethylene)methane

diamine

[7]

CAS Number 92-29-5 [1][3]

Appearance Colorless prismatic crystals [6]

Melting Point 101-102 °C [8]

Boiling Point 130 °C [6]

Solubility
Insoluble in water; soluble in

alcohol and ether.
[6][9]

Synthesis and Characterization
The synthesis of hydrobenzamide is a classic example of a condensation reaction. Three

molecules of benzaldehyde react with two molecules of ammonia to yield hydrobenzamide
and three molecules of water.[1]

Experimental Protocol: Synthesis of Hydrobenzamide
This protocol is adapted from a standard laboratory procedure.[8]

Materials:

Benzaldehyde

Concentrated Ammonium Hydroxide (ca. 30%)

2-Propanol

Water
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3 L three-necked flask

Mechanical stirrer

Thermometer

Filtration apparatus

Procedure:

To a 3 L three-necked flask equipped with a mechanical stirrer and a thermometer, add 1 L of

concentrated ammonium hydroxide (approximately 14.8 moles).

In a separate container, prepare a solution of 265 g (2.50 mol) of benzaldehyde in 500 mL of

2-propanol.

Add the benzaldehyde solution to the ammonium hydroxide in one portion.

Stir the mixture vigorously at approximately 22°C for 43 hours.

A slurry will form as the product precipitates. Filter the slurry and wash the filter cake with 1 L

of water.

Dry the collected solid in vacuo to obtain hydrobenzamide as a white solid.

Expected Yield: Approximately 242.4 g (97.4% yield) with a melting point of 100-102°C.[8]

Characterization
The structure and purity of the synthesized hydrobenzamide can be confirmed using various

spectroscopic techniques.

Table 2: Spectroscopic Data for Hydrobenzamide
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Technique Key Observations

¹H NMR

Signals corresponding to the aromatic protons

of the three phenyl rings and the characteristic

methine and imine protons.

¹³C NMR

Resonances for the aromatic carbons and the

aliphatic carbons of the central diamine

structure.

FT-IR

Characteristic absorption bands for C=N

stretching of the imine groups and C-H

stretching of the aromatic rings.

Mass Spectrometry
A molecular ion peak corresponding to the

molecular weight of hydrobenzamide.

Logical Relationship: Synthesis of Hydrobenzamide
The following diagram illustrates the condensation reaction for the synthesis of

hydrobenzamide.

Synthesis of Hydrobenzamide from Benzaldehyde and Ammonia.

Applications in Organic Synthesis
Hydrobenzamide serves as a valuable intermediate in the synthesis of various organic

compounds, including nitrogen-containing heterocycles. A notable application is its use as an

in-situ generated catalyst in the Knoevenagel condensation.[10][11]

Experimental Protocol: Hydrobenzamide as a Catalyst in
the Knoevenagel Condensation
This protocol describes the use of hydrobenzamide to catalyze the condensation of

benzaldehyde with malonic acid.[10]

Materials:

Benzaldehyde
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Malonic acid

Hydrobenzamide

Methanol for HPLC analysis

Reaction vessel with stirring and temperature control

HPLC system for reaction monitoring

Procedure:

Dissolve 1.0 g (10 mmol) of malonic acid in 0.96 g (10.0 mmol) of benzaldehyde in a suitable

reaction vessel.

Add 0.26 g (1.0 mmol, 10 mol%) of hydrobenzamide to the reaction mixture.

Stir the mixture and maintain the temperature at 60°C for 1 hour to achieve complete

conversion of benzaldehyde.

Monitor the reaction progress by taking 2 μl samples, diluting them in 7.5 mL of methanol,

filtering, and analyzing by reversed-phase HPLC.

Experimental Workflow: Knoevenagel Condensation
Catalyzed by Hydrobenzamide
The following diagram outlines the experimental workflow for the Knoevenagel condensation

using hydrobenzamide as a catalyst.

Workflow for Hydrobenzamide-Catalyzed Knoevenagel Condensation.

Biological Activity of Hydrobenzamide Derivatives
While hydrobenzamide itself has limited reported biological activity, its derivatives, particularly

benzamides and salicylanilides, have garnered significant interest in drug development for their

potential antimicrobial and anticancer properties.

Antimicrobial Activity
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Various N-benzamide derivatives have demonstrated efficacy against a range of bacterial and

fungal pathogens.

Table 3: Antimicrobial Activity of Selected Benzamide Derivatives

Compound Organism Activity Value Reference

Compound 5a B. subtilis MIC 6.25 µg/mL [12]

Compound 5a E. coli MIC 3.12 µg/mL [12]

Compound 6b E. coli MIC 3.12 µg/mL [12]

Compound 6c B. subtilis MIC 6.25 µg/mL [12]

Benzimidazole-

based acetamide

derivatives

P. aeruginosa MIC 125 µg/mL [13]

Benzimidazole-

hydrazone

derivatives

Candida species LD₅₀
126.33-368.72

µg/mL
[14]

Anticancer Activity
Derivatives of benzamide have been investigated as potential anticancer agents, with some

compounds exhibiting potent cytotoxicity against various cancer cell lines.

Table 4: Anticancer Activity of Selected Benzamide Derivatives
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Compound Cell Line Activity Value Reference

Imidazole-based

N-

phenylbenzamid

e 4f

A549 (Lung) IC₅₀ 7.5 µM [15]

Imidazole-based

N-

phenylbenzamid

e 4f

HeLa (Cervical) IC₅₀ 9.3 µM [15]

Imidazole-based

N-

phenylbenzamid

e 4f

MCF-7 (Breast) IC₅₀ 8.9 µM [15]

Imidazole-based

N-

phenylbenzamid

e 4e

A549 (Lung) IC₅₀ 8.9 µM [15]

Imidazole-based

N-

phenylbenzamid

e 4e

HeLa (Cervical) IC₅₀ 11.1 µM [15]

Imidazole-based

N-

phenylbenzamid

e 4e

MCF-7 (Breast) IC₅₀ 9.2 µM [15]

Pyrimidine

derivative 75
MCF-7 (Breast) IC₅₀ 1.629 µM [16]

Pyrimidine

derivative 76
A549 (Lung) IC₅₀ 1.841 µM [16]

Hsp90 Inhibition
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Certain hydrobenzamide derivatives have been identified as potential inhibitors of Heat Shock

Protein 90 (Hsp90).[17][18] Hsp90 is a molecular chaperone that plays a crucial role in the

stability and function of numerous client proteins involved in cell growth, proliferation, and

survival. Inhibition of Hsp90 leads to the degradation of these client proteins, many of which

are oncoproteins, making it an attractive target for cancer therapy.

Signaling Pathway: Hsp90 Inhibition by
Hydrobenzamide Derivatives
The diagram below illustrates the general mechanism of action for Hsp90 inhibitors, a pathway

potentially targeted by hydrobenzamide derivatives.

General Signaling Pathway of Hsp90 Inhibition.

Conclusion
Hydrobenzamide is a compound of significant interest due to its straightforward synthesis and

its utility as a precursor and catalyst in organic chemistry. While the direct biological

applications of hydrobenzamide are not extensively documented, its derivatives represent a

promising avenue for the development of novel therapeutics, particularly in the areas of

antimicrobial and anticancer drug discovery. Further research into the structure-activity

relationships of hydrobenzamide derivatives is warranted to fully exploit their therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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